2-cyclohexyl-N-[(2E)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide

Specification

• Molecular Formula: C14H21N3O2S
• Molecular Weight: 295.40 g/mol
• IUPAC Name: 2-cyclohexyl-N-[5-(oxolan-2-yl)-1,3,4-thiadiazol-2-yl]acetamide
• Standard InChI: InChI=1S/C14H21N3O2S/c18-12(9-10-5-2-1-3-6-10)15-14-17-16-13(20-14)11-7-4-8-19-11/h10-11H,1-9H2,(H,15,17,18)
• Standard InChI Key: MAJXAUWVNLMRPH-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)CC(=O)NC2=NN=C(S2)C3CCCO3
• Canonical SMILES: C1CCC(CC1)CC(=O)NC2=NN=C(S2)C3CCCO3

Introduction

The compound 2-cyclohexyl-N-[(2E)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide is a complex organic molecule that incorporates various functional groups, including a cyclohexyl group, a tetrahydrofuran ring, and a thiadiazole ring. This compound's structure suggests potential applications in pharmaceuticals or materials science due to its diverse functional groups.

Synthesis and Characterization

The synthesis of such compounds typically involves multi-step reactions, including condensation reactions to form the thiadiazole ring and subsequent modifications to introduce the tetrahydrofuran and cyclohexyl groups. Characterization would involve spectroscopic methods like NMR and mass spectrometry to confirm the structure.

Potential Applications

Compounds with similar structures have shown promise in various fields:

• Pharmaceuticals: Thiadiazole derivatives are studied for their potential as antimicrobial, anti-inflammatory, or anticancer agents.

• Materials Science: The diverse functional groups could contribute to unique material properties.

Research Findings and Future Directions

While specific research findings on 2-cyclohexyl-N-[(2E)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide are not available, studies on related compounds suggest a need for further investigation into their biological activities and material properties. Future research could focus on synthesizing this compound and evaluating its potential applications.